Cas no 1388055-80-8 (3-(3-chloro-4-methoxyphenyl)azetidin-3-ol)

• Product Name: 3-(3-chloro-4-methoxyphenyl)azetidin-3-ol
• CAS No: 1388055-80-8
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5948684
• PubChem ID: 83689400
• Update Time: 2025-05-19

3-(3-chloro-4-methoxyphenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-4-methoxyphenyl)azetidin-3-ol
• EN300-1981590
• 1388055-80-8

• Inchi： 1S/C10H12ClNO2/c1-14-9-3-2-7(4-8(9)11)10(13)5-12-6-10/h2-4,12-13H,5-6H2,1H3
• InChI Key： ATVNFYXGZGJPJW-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CNC1)O)OC

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-(3-chloro-4-methoxyphenyl)azetidin-3-ol

3-(3-Chloro-4-Methoxyphenyl)Azetidin-3-Ol: A Comprehensive Overview

3-(3-Chloro-4-Methoxyphenyl)Azetidin-3-Ol, with the CAS number 1388055-80-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often referred to as ClMethoxyAzetidinol, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of an azetidine ring, a four-membered cyclic ether, substituted with a 3-chloro-4-methoxyphenyl group at the third position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable compound for further research.

The synthesis of 3-(3-Chloro-4-Methoxyphenyl)Azetidin-3-Ol involves a series of well-defined chemical reactions, including nucleophilic substitutions and cyclizations. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which is crucial for its application in medicinal chemistry. The compound's structure allows for various functional group transformations, enabling researchers to explore its potential as a building block in more complex molecules.

In terms of pharmacological applications, ClMethoxyAzetidinol has shown promise in preliminary assays targeting specific biological pathways. For instance, recent research has highlighted its potential as an inhibitor of certain enzymes involved in metabolic disorders. The presence of the chloro and methoxy groups on the aromatic ring contributes to its bioactivity by influencing the molecule's lipophilicity and hydrogen bonding capabilities.

The structural versatility of 3-(3-Chloro-4-Methoxyphenyl)Azetidin-3-Ol also makes it a candidate for exploring its role in material science applications. Its ability to form stable cyclic structures could be exploited in the development of novel polymers or materials with tailored properties. Additionally, ongoing studies are investigating its potential as a chiral auxiliary in asymmetric synthesis, leveraging its rigid azetidine framework to induce high enantioselectivity.

From an environmental standpoint, understanding the degradation pathways and ecological impact of ClMethoxyAzetidinol is essential for its safe handling and disposal. Recent environmental toxicity studies have provided insights into its biodegradability under various conditions, which is critical for regulatory compliance and sustainable chemical practices.

In conclusion, 3-(3-Chloro-4-Methoxyphenyl)Azetidin-3-Ol, with CAS number 1388055-80-8, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable tool for future research and development efforts.